Cas no 1806879-58-2 (3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine
• CAS No: 1806879-58-2
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 4883320
• Update Time: 2025-05-20

3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine

• Inchi： 1S/C8H7BrF3N/c1-4-5(2-9)8(12)13-3-6(4)7(10)11/h3,7H,2H2,1H3
• InChI Key： WJUJIVIMUKVZLC-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(C(F)F)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine (CAS No. 1806879-58-2)

3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine, identified by its CAS number 1806879-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromomethyl group, a difluoromethyl substituent, and a fluoro atom, make it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to yield bioactive molecules.

The bromomethyl functionality at the 3-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. This reactivity is particularly valuable in constructing more complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in many drug candidates, making it a desirable feature in lead optimization processes.

The fluoro atom at the 2-position and the methyl group at the 4-position further contribute to the compound's electronic properties and spatial orientation, influencing its interactions with biological targets. These structural elements are often fine-tuned during drug discovery to modulate pharmacokinetic profiles and reduce off-target effects. The combination of these substituents in 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine suggests its potential application in developing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that fluorine atoms can significantly alter the pharmacological properties of molecules, including their potency, selectivity, and bioavailability. For instance, fluorinated pyridines have been explored as key components in antiviral, anticancer, and anti-inflammatory drugs. The compound under discussion may serve as a valuable building block for such applications, given its unique structural features.

One of the most compelling aspects of 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine is its utility as a precursor in synthesizing more complex heterocyclic compounds. The bromomethyl group allows for easy introduction of amine or alcohol functionalities via nucleophilic addition reactions, while the difluoromethyl group can be further modified through cross-coupling reactions or other synthetic transformations. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel scaffolds with improved pharmacological profiles.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies have shown that these compounds can exhibit favorable interactions with biological targets due to their ability to mimic hydrogen bonding and hydrophobic effects. The specific arrangement of atoms in 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine, including the spatial orientation of its substituents, may contribute to its potential as a lead compound or intermediate in drug discovery campaigns.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-existing pyridine derivatives followed by functional group interconversions. The presence of multiple reactive sites necessitates precise control over reaction conditions to avoid unwanted side products. However, once synthesized, this compound can serve as a robust platform for further chemical manipulation.

In conclusion,3-(Bromomethyl)-5-(difluoromethyl)-2-fluoro-4-methylpyridine (CAS No. 1806879-58-2) represents a promising candidate for pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug development are supported by emerging research findings that underscore the importance of fluorinated pyridines in medicinal chemistry. As further studies continue to explore its properties and derivatives,this compound may play an increasingly significant role in the discovery and development of novel therapeutic agents.